Cas no 22321-23-9 (N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride)

• Product Name: N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride
• CAS No: 22321-23-9
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 276044
• PubChem ID: 31141
• Update Time: 2025-06-09

N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mecamylamine Related Compound A
• N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride
• methyl-(4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl)azanium,chloride
• (+-)-endo-N-Methyl-2-bornanamine hydrochloride
• (1R)-2endo-Methylamino-bornan,Hydrochlorid
• (1R)-2endo-methylamino-bornane,hydrochloride
• 2-BORNANAMINE,N-METHYL-,HYDROCHLORIDE,endo-(+-)
• N,1,7,7-tetramethylbicyclo[2.2.1]heptan-2-aminium chloride
• USP Mecyclamine Related Compound A
• 22321-23-9
• 2-BORNANAMINE, N-METHYL-, HYDROCHLORIDE, endo-(+-)-
• methyl-(1, 7, 7-trimethyl-2-bicyclo[2.2.1]heptanyl)azanium;chloride
• MECAMYLAMINE RELATED COMPOUND A (10 MG) (N,1,7,7-TETRAMETHYL BICYCLO [2.2.1] HEPTAN-2-AMINE HYDROCHLORIDE)
• N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride

• Inchi： 1S/C11H21N.ClH/c1-10(2)8-5-6-11(10,3)9(7-8)12-4;/h8-9,12H,5-7H2,1-4H3;1H
• InChI Key： JNYXLBJREIYFBF-UHFFFAOYSA-N
• SMILES： [Cl-].[NH2+](C)C1CC2CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 203.14400
• Monoisotopic Mass: 203.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6A^2

Experimental Properties

• Boiling Point: 190.7°Cat760mmHg
• Flash Point: 59.1°C
• PSA: 12.03000
• LogP: 3.61350

N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,1,7,7-Tetramethylbicyclo2.2.1heptan-2-amine Hydrochloride

Introduction to N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride (CAS No. 22321-23-9)

N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 22321-23-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, a hydrochloride salt, belongs to the class of bicyclic amines and has garnered attention due to its unique structural properties and potential biological activities. The presence of multiple methyl groups and the bicyclic framework imparts distinct steric and electronic characteristics, making it a valuable scaffold for drug discovery and development.

The chemical structure of N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride consists of a seven-membered bicyclic system with a nitrogen atom at the 2-position and methyl groups at the 1, 7, and 7 positions. This arrangement creates a rigid backbone that can interact with biological targets in specific ways. The hydrochloride salt form enhances the compound's solubility in aqueous systems, facilitating its use in both in vitro and in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride. Research has indicated that this compound may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The unique structural motif suggests interactions with enzymes and receptors that could modulate biological pathways involved in these conditions.

One of the most compelling aspects of N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride against large databases of biological targets. These methods allow for the rapid identification of promising candidates that may require further experimental validation. Such computational approaches are particularly valuable in reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been explored to achieve the desired stereochemistry efficiently.

In addition to its potential therapeutic applications, N,1,7,7-Tetramethylbicyclo[2.2.1]heptan-2-amine Hydrochloride may serve as a valuable tool for understanding fundamental biochemical processes. Its interactions with proteins and nucleic acids can provide insights into molecular recognition mechanisms that are crucial for drug design and development.

The hydrochloride salt form of this compound enhances its stability under various storage conditions while maintaining its bioactivity. This makes it particularly suitable for long-term studies where consistency is paramount. Furthermore，the compound's solubility profile allows for its formulation into diverse delivery systems，including oral tablets，injectables，and topical preparations.

As research continues to uncover new biological targets and mechanisms，the relevance of compounds like N,1,7,7-Tetramethylbicyclo[2..2..1]heptan-2-amine Hydrochloride is expected to grow exponentially。 Its unique structural features offer a rich foundation for innovation in drug discovery，and ongoing studies are likely to reveal additional therapeutic possibilities.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of compounds like N,1,7,7-Tetramethylbicyclo[2..2..1]heptan-2-amine Hydrochloride. By integrating knowledge from organic chemistry，biochemistry，pharmacology，and computational biology，scientists can accelerate the development of novel therapeutics that address unmet medical needs effectively。